Cas no 2138387-25-2 (1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2138387-25-2
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6136731
• PubChem ID: 165873799
• Update Time: 2025-05-20

1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine
• EN300-1111258
• 1-[(2-methylpropoxy)methyl]-1H-1,2,4-triazol-3-amine
• 2138387-25-2

• Inchi： 1S/C7H14N4O/c1-6(2)3-12-5-11-4-9-7(8)10-11/h4,6H,3,5H2,1-2H3,(H2,8,10)
• InChI Key： KPUBUXHACAGWLO-UHFFFAOYSA-N
• SMILES： O(CN1C=NC(N)=N1)CC(C)C

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine

Introduction to 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2138387-25-2)

The compound 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 2138387-25-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a triazole core appended with a methyl propoxy side chain, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The triazole ring is a well-documented pharmacophore, known for its role in various bioactive molecules, while the alkoxy substituent introduces structural diversity that can modulate biological activity.

Recent studies have highlighted the versatility of triazole derivatives in addressing a range of therapeutic targets. The structural motif of 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine is particularly intriguing due to its ability to engage with multiple biological pathways. This compound has been explored in the context of developing novel inhibitors for enzymes involved in inflammatory responses and metabolic disorders. The presence of the methyl propoxy group enhances solubility and bioavailability, making it a promising candidate for further pharmacokinetic optimization.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been refined through state-of-the-art methodologies. The triazol-3-amine moiety is particularly noteworthy, as it serves as a versatile scaffold for designing molecules with enhanced binding affinity and selectivity. Researchers have leveraged computational chemistry tools to predict the binding modes of this compound with target proteins, providing insights into its potential therapeutic effects. These computational studies suggest that 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine may interact with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular processes.

The synthesis of this compound involves multi-step organic transformations, emphasizing the importance of high-yielding and scalable synthetic routes. Advances in catalytic systems have enabled more efficient production methods, reducing waste and improving overall yield. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the triazole ring, while protecting group strategies have been employed to ensure regioselectivity during functionalization. These synthetic advancements underscore the compound's feasibility for industrial-scale production.

Preclinical studies have begun to elucidate the pharmacological profile of 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine. Initial findings indicate that this compound exhibits moderate potency against certain inflammatory mediators, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with metabolic enzymes has been investigated, revealing potential benefits in managing type 2 diabetes and obesity-related complications. These preliminary results are encouraging and warrant further exploration in vivo.

The development of novel therapeutic agents relies heavily on understanding their interactions at the molecular level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining the three-dimensional structure of this compound and its complexes with biological targets. These structural insights have guided modifications aimed at improving efficacy and reducing off-target effects. For instance, computational modeling has identified key residues on target proteins that can be optimized through subtle alterations to the methyl propoxy moiety.

The chemical stability of 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine has been rigorously evaluated under various conditions to ensure its suitability for pharmaceutical applications. Stability studies under accelerated degradation conditions have revealed that the compound maintains its integrity when exposed to light, heat, and moisture—a critical factor for long-term storage and formulation development. Furthermore, solubility profiles have been optimized to enhance oral bioavailability, ensuring that therapeutic doses can be administered efficiently.

The regulatory landscape for new drug candidates necessitates comprehensive toxicological assessments before clinical translation. Preliminary toxicity studies have shown that 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine exhibits low systemic toxicity at tested doses. However, further investigations are ongoing to evaluate potential hepatotoxicity or nephrotoxicity risks associated with chronic exposure. These safety evaluations are essential for ensuring patient well-being during clinical trials and future commercialization efforts.

The integration of machine learning and artificial intelligence (AI) has accelerated the discovery process for novel compounds like 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-amine. AI-driven virtual screening platforms have identified promising analogs based on structural similarity and predicted bioactivity profiles. These tools complement traditional experimental approaches by rapidly narrowing down candidate libraries for further validation. The synergy between computational methods and experimental chemistry has significantly reduced time-to-market for new drug candidates.

The environmental impact of pharmaceutical synthesis is an increasingly important consideration in modern drug development. Green chemistry principles have been applied to minimize hazardous waste and energy consumption during the production of 1-(2-methylpropoxy)methyl-1H-1,2,4-triazol-3-am ine, aligning with global sustainability goals. Solvent recovery systems and catalytic recycling techniques have been implemented to reduce environmental footprint while maintaining high reaction yields.

Future directions for research on this compound include exploring its role in combination therapies alongside existing treatments for chronic diseases. Preclinical data suggest that it may synergize with anti-inflammatory agents or metabolic modulators to achieve superior therapeutic outcomes. Additionally，investigations into its potential as an antimicrobial agent are underway，given the growing concern over antibiotic resistance worldwide。